Cas no 61784-48-3 (2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester)
61784-48-3 structure
Product Name:2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester
CAS No:61784-48-3
MF:C14H18O8S
MW:346.352923870087
CID:466259
PubChem ID:71392235
Update Time:2025-04-19
2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester
- dimethyl 2-[(4-methoxy-2-methoxycarbonyl-4-oxobut-2-enyl)sulfanylmethyl]but-2-enedioate
- DTXSID10814054
- Tetramethyl 2,2'-[sulfanediylbis(methylene)]di(but-2-enedioate)
- 61784-48-3
-
- Inchi: 1S/C14H18O8S/c1-19-11(15)5-9(13(17)21-3)7-23-8-10(14(18)22-4)6-12(16)20-2/h5-6H,7-8H2,1-4H3
- InChI Key: HIIOZGKQUOSFLL-UHFFFAOYSA-N
- SMILES: S(CC(C(=O)OC)=CC(=O)OC)CC(C(=O)OC)=CC(=O)OC
Computed Properties
- Exact Mass: 346.07224
- Monoisotopic Mass: 346.07223870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 105.2
2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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